Cas no 1182793-92-5 (1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1182793-92-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD12149364
• CID: 4683775
• PubChem ID: 60783183
• Update Time: 2025-05-22

1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(oxolan-2-yl)methyl]-1H-pyrazol-3-amine
• 1-(Oxolan-2-ylmethyl)-1H-pyrazol-3-amine
• 1-(Oxolan-2-ylmethyl)pyrazol-3-amine
• 1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine

• MDL： MFCD12149364
• Inchi： 1S/C8H13N3O/c9-8-3-4-11(10-8)6-7-2-1-5-12-7/h3-4,7H,1-2,5-6H2,(H2,9,10)
• InChI Key： FHQGSEBZDFRYSB-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(oxolan-2-yl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(Oxolan-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1182793-92-5): Properties, Applications, and Research Insights

1-(Oxolan-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1182793-92-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyrazole ring with a tetrahydrofuran (THF) derivative, making it a versatile intermediate for synthesizing bioactive compounds. Its molecular formula and precise stereochemistry contribute to its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

Recent studies highlight the growing demand for 1-(Oxolan-2-yl)methyl-1H-pyrazol-3-amine in medicinal chemistry, driven by its role as a scaffold for kinase inhibitors. Researchers are exploring its applications in cancer therapeutics and neurodegenerative disease modulation, aligning with trends in personalized medicine. The compound’s lipophilicity and hydrogen-bonding capacity enhance its bioavailability, a critical factor in small-molecule drug design.

From an industrial perspective, CAS No. 1182793-92-5 is synthesized via multistep organic reactions, often involving N-alkylation of pyrazole derivatives with THF-based electrophiles. Optimizing its synthetic yield and purity remains a focus, as impurities can impact downstream applications. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and sustainability considerations are increasingly shaping the production of 1-(Oxolan-2-yl)methyl-1H-pyrazol-3-amine. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, are being adopted to reduce waste. This aligns with the broader shift toward eco-friendly synthesis in the chemical industry, a topic frequently searched by professionals seeking sustainable alternatives.

In the context of intellectual property, patents involving CAS 1182793-92-5 often cover its derivatives for specific therapeutic uses. Competitors in the pharmaceutical sector monitor these developments closely, as the compound’s structure-activity relationships (SAR) offer opportunities for new drug candidates. Regulatory agencies require thorough toxicological profiling before clinical trials, emphasizing the need for rigorous preclinical studies.

For researchers, sourcing high-purity 1-(Oxolan-2-yl)methyl-1H-pyrazol-3-amine is critical. Suppliers often provide custom synthesis services to meet diverse project needs, from high-throughput screening to mechanistic studies. The compound’s stability under various storage conditions (e.g., temperature, humidity) is another practical consideration, frequently queried in scientific forums.

Looking ahead, advancements in computational chemistry and AI-driven drug discovery are expected to accelerate the exploration of 1182793-92-5 analogs. Virtual screening tools can predict binding affinities and optimize molecular properties, reducing experimental costs. This synergy between wet-lab and in silico methods exemplifies modern interdisciplinary research.

In summary, 1-(Oxolan-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1182793-92-5) represents a promising candidate for innovative therapeutics and material science. Its multifaceted applications, coupled with evolving synthetic methodologies, position it at the forefront of chemical innovation. As scientific inquiries continue to grow, this compound will likely remain a focal point in academic and industrial research.